Cas no 2138413-05-3 (3-Hexanone, 5-amino-1-(2-oxiranyl)-)

• Product name: 3-Hexanone, 5-amino-1-(2-oxiranyl)-
• CAS No: 2138413-05-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5294758

3-Hexanone, 5-amino-1-(2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5-amino-1-(2-oxiranyl)-

• Inchi： 1S/C8H15NO2/c1-6(9)4-7(10)2-3-8-5-11-8/h6,8H,2-5,9H2,1H3
• InChI Key： SPUYIGGCSWGKOU-UHFFFAOYSA-N
• SMILES： C(C1CO1)CC(=O)CC(N)C

Additional information on 3-Hexanone, 5-amino-1-(2-oxiranyl)-

Comprehensive Overview of 3-Hexanone, 5-amino-1-(2-oxiranyl)- (CAS No. 2138413-05-3)

3-Hexanone, 5-amino-1-(2-oxiranyl)- (CAS No. 2138413-05-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique epoxide and amino functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a ketone backbone with reactive moieties, makes it particularly valuable for researchers exploring pharmaceutical precursors and advanced polymer materials.

In recent years, the demand for customized chemical intermediates like 3-Hexanone, 5-amino-1-(2-oxiranyl)- has surged, driven by innovations in drug discovery and green chemistry. A frequently searched question among chemists is: "What are the applications of epoxide-containing compounds in medicinal chemistry?" This compound's oxirane ring offers reactivity that is pivotal for ring-opening reactions, a key step in creating bioactive molecules. Additionally, its amino group enhances solubility and enables further derivatization, aligning with trends in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3-Hexanone, 5-amino-1-(2-oxiranyl)- is often discussed in forums focusing on sustainable synthesis. Users frequently inquire about "eco-friendly methods to synthesize multi-functional ketones." Researchers highlight its potential in catalytic processes, where its balanced reactivity reduces the need for harsh reagents. This aligns with the broader shift toward atom economy and waste minimization in chemical manufacturing.

The compound's role in material science is equally noteworthy. Its dual functionality allows it to act as a cross-linking agent in thermosetting resins, a topic trending in nanotechnology circles. Searches like "How do amino-ketone derivatives improve polymer durability?" reflect this interest. When incorporated into epoxy-based coatings, 3-Hexanone, 5-amino-1-(2-oxiranyl)- enhances adhesion and thermal stability, properties critical for aerospace and automotive applications.

Analytical challenges associated with this compound are another hot topic. Laboratories often seek "optimized HPLC methods for polar ketone derivatives." Due to its polarity and moderate volatility, advanced techniques like UHPLC-MS are recommended for precise quantification. This underscores the importance of analytical method development in quality control for specialty chemicals.

In summary, 3-Hexanone, 5-amino-1-(2-oxiranyl)- (CAS No. 2138413-05-3) exemplifies the convergence of synthetic utility and industrial applicability. Its relevance to pharmaceutical research, sustainable chemistry, and advanced materials ensures its continued prominence in scientific discourse. As innovation accelerates, this compound will likely remain a focal point for answering key questions in modern chemistry.